4-[(3-Chloro-4-methoxyphenyl)amino]-6-methylquinoline-2-carboxylic acid

• IUPAC Name: 4-(3-chloro-4-methoxyanilino)-6-methylquinoline-2-carboxylic acid
• InChI: InChI=1S/C18H15ClN2O3/c1-10-3-5-14-12(7-10)15(9-16(21-14)18(22)23)20-11-4-6-17(24-2)13(19)8-11/h3-9H,1-2H3,(H,20,21)(H,22,23)
• InChI Key: QYYXWEUMHDPGID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(C=C2NC3=CC(=C(C=C3)OC)Cl)C(=O)O
• Molecular Formula: C18H15ClN2O3
• Molecular Weight: 342.8 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a quinoline ring, which is a type of heterocyclic aromatic ring. This ring would be substituted with a methyl group at the 6-position and a carboxylic acid group at the 2-position. Additionally, there would be an amino group at the 4-position, which is further substituted with a 3-chloro-4-methoxyphenyl group.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the various functional groups present in its structure. For example, the carboxylic acid group could participate in acid-base reactions, while the amino group could be involved in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the carboxylic acid and the amino group would likely make this compound soluble in polar solvents.

Scientific Research Applications

Antimicrobial Activity

• 4-[(3-Chloro-4-methoxyphenyl)amino]-6-methylquinoline-2-carboxylic acid has demonstrated antimicrobial potential. Researchers have investigated its effectiveness against bacterial and fungal pathogens. .

Anti-Inflammatory Properties

• Inflammation plays a crucial role in various diseases. Studies suggest that this quinoline derivative possesses anti-inflammatory effects. .

Anticancer Research

• Quinoline derivatives often exhibit anticancer properties. Investigations into 4-[(3-Chloro-4-methoxyphenyl)amino]-6-methylquinoline-2-carboxylic acid have revealed its cytotoxicity against cancer cell lines. .

Metal Complex Formation

• Quinoline-based ligands readily form complexes with transition metals. Researchers have synthesized metal complexes using this compound as a ligand. .

Organic Synthesis and Medicinal Chemistry

• The functional groups in this quinoline derivative make it valuable for organic synthesis. Medicinal chemists explore its modification to design analogs with improved pharmacological properties. .

Photophysical Properties

• Quinoline derivatives often exhibit interesting photophysical behavior. Researchers have studied the absorption and emission spectra of this compound. .

Safety and Hazards

As with any chemical compound, handling “4-[(3-Chloro-4-methoxyphenyl)amino]-6-methylquinoline-2-carboxylic acid” would require appropriate safety precautions. It’s important to avoid contact with skin and eyes, and to prevent the formation of dust and aerosols.